Cas no 941954-57-0 (4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 941954-57-0
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5847394
• PubChem ID: 16828142
• Update Time: 2025-06-10

4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• Benzenesulfonamide, 4-ethyl-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
• 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 941954-57-0
• F2385-0007
• 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 4-ethyl-N~1~-(2-oxo-1-propyl-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide
• BRD-K22180579-001-01-8
• AKOS021808061

• Inchi： 1S/C20H24N2O3S/c1-3-13-22-19-11-8-17(14-16(19)7-12-20(22)23)21-26(24,25)18-9-5-15(4-2)6-10-18/h5-6,8-11,14,21H,3-4,7,12-13H2,1-2H3
• InChI Key： FYOAUSNYIYGWBN-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC)(=O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 941954-57-0)

4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, with the CAS number 941954-57-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a quinoline moiety and an ethyl substituent. The combination of these structural elements imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimalarial, anticancer, and anti-inflammatory properties. In the case of 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, the presence of the sulfonamide group further enhances its potential as a therapeutic agent. Sulfonamides are known for their ability to inhibit bacterial enzymes and have been used in various antibacterial and antifungal formulations.

Recent studies have focused on the pharmacological profile of 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide. One notable area of research is its potential as an antiproliferative agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide have also been extensively investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in clinical settings. Preclinical toxicity studies have indicated that 4-ethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-y l)benzene - 1 - sulfonamide has a favorable safety profile with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into clinical trials.

Several ongoing clinical trials are currently evaluating the efficacy and safety of 4 - ethyl - N - ( 2 - oxo - 1 - propyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzene - 1 - sulfonamide in various disease indications. Early results from these trials are promising and suggest that this compound may offer significant therapeutic benefits for patients suffering from cancer and inflammatory diseases.

In conclusion, 4 - ethyl - N - ( 2 - oxo - 1 - propyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzene - 1 - sulfonamide ( CAS No . 941954 - 57 - 0 ) is a promising compound with a unique combination of structural features that confer specific pharmacological properties . Its potential as an antiproliferative and anti-inflammatory agent , coupled with favorable pharmacokinetic and safety profiles , makes it an attractive candidate for further development in the pharmaceutical industry . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential .